2-Methyl-2-iodomethyloxetane
Overview
Description
2-Methyl-2-iodomethyloxetane is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a cyclic ether that contains an iodine atom and a methyl group attached to a four-membered ring. This compound has shown potential for a variety of applications in the field of organic chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 2-Methyl-2-iodomethyloxetane involves the formation of a reactive intermediate known as an oxetanium ion. This intermediate can undergo various reactions such as nucleophilic substitution or ring-opening reactions, leading to the formation of different organic compounds.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to have some toxic effects on living organisms. It is important to handle this compound with care and follow proper safety protocols.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-2-iodomethyloxetane in lab experiments is its high reactivity, which allows for the efficient synthesis of various organic compounds. However, its toxicity and potential hazards require careful handling and disposal.
Future Directions
There is still much to be explored regarding the potential applications of 2-Methyl-2-iodomethyloxetane. Future research could focus on developing new synthesis methods or exploring its use in the synthesis of new natural products. Additionally, further studies on its toxicity and potential hazards could lead to the development of safer handling protocols.
Synthesis Methods
The synthesis of 2-Methyl-2-iodomethyloxetane can be achieved through several methods. One of the most commonly used methods is the iodination of 2-methyl-2-methyloxetane. This reaction is typically carried out using iodine and a strong acid such as hydrochloric acid or sulfuric acid. Another method involves the use of iodine monochloride and a tertiary amine as a catalyst.
Scientific Research Applications
2-Methyl-2-iodomethyloxetane has been extensively studied for its potential use in organic synthesis. It has been shown to be a useful reagent for the preparation of various organic compounds such as aldehydes, ketones, and esters. Additionally, it has been used as a building block for the synthesis of complex natural products.
Properties
IUPAC Name |
2-(iodomethyl)-2-methyloxetane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9IO/c1-5(4-6)2-3-7-5/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLLYWHZRDSACKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCO1)CI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101306731 |
Source
|
| Record name | 2-(Iodomethyl)-2-methyloxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101306731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
121137-98-2 |
Source
|
| Record name | 2-(Iodomethyl)-2-methyloxetane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=121137-98-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Iodomethyl)-2-methyloxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101306731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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